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N-Desmethyl Rilmazolam: Properties and Context

The table below summarizes the key information available for N-Desmethyl Rilmazolam:

Property Description

Chemical Name N-Desmethyl Rilmazolam [1] [2] [3]

CAS Number 50330-93-3 [1] [2] [3]

Molecular Formula C₁₈H₁₃Cl₂N₅O [1] [2] [3]

Molecular Weight 386.23 g/mol [1] [2] [3]

Bioactivity & Use Triazolobenzodiazepine used as an analytical reference standard [1] [2] [3]

Origin Active metabolite of the designer benzodiazepine prodrug rilmazafone [4] [1] [2]

Appearance Typically exists as a solid at room temperature [1]

Storage Powder: -20°C for 3 years or 4°C for 2 years [1]
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Analytical Method Overview

While a specific protocol for N-Desmethyl Rilmazolam is not available, information from the search results

describes a general approach for analyzing multiple benzodiazepines using Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) [5]. The following diagram outlines this generalized workflow

for analyzing benzodiazepines, which provides context for how a standard might be used.

Standard Preparation

Liquid Chromatography
(LC Separation)

Tandem Mass Spectrometry
(MS/MS Detection)

Data Analysis

Click to download full resolution via product page

Based on this general framework, here are the methodological details that can be inferred or are typically

required:

Standard Preparation: A mixed standard stock solution is typically prepared in LC-MS grade
methanol [5]. The available sources note that N-Desmethyl Rilmazolam may be soluble in DMSO,
and if not, other solvents like water, ethanol, or DMF can be tried with a minimal amount of the

product [1].
Chromatography: LC separation of benzodiazepines can be achieved using a method adapted for

illicit drugs, often employing mobile phases of water and organic solvents like acetonitrile or
methanol, modified with formic acid [5].

Mass Spectrometry: Analytes are typically optimized and analyzed in positive electrospray
ionization (ESI+) mode. The method uses Dynamic Multiple Reaction Monitoring (dMRM) to track

specific precursor and product ions for each compound [5].
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Important Limitations and Safety Notes

Intended Use: The product is explicitly for research use only and not for human or diagnostic use
[1] [2] [3].

Forensic Relevance: Analysis of N-Desmethyl Rilmazolam is critical in forensic and clinical
toxicology. It has been detected in femoral blood from fatal intoxication cases where rilmazafone was

ingested, sometimes alongside other medications [4].
Information Gap: The provided sources lack detailed protocols for specific tasks like sample

extraction from biological matrices (e.g., blood, urine) or method validation parameters (e.g., linearity,
precision, LoD/LoQ) for this specific metabolite.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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